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Compound Name:
1-Methyl-4-
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Cat. No.: B1334202 Get Quote

An In-Depth Technical Guide to the Safe Handling of 1-Methyl-4-(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methyl-4-(trifluoromethoxy)benzene, also known as 4-(trifluoromethoxy)toluene, is an

aromatic organic compound with the chemical formula C8H7F3O.[1][2][3] It is a colorless liquid

at room temperature.[1] The presence of the trifluoromethoxy group (-OCF3) on the toluene

backbone imparts unique electronic and lipophilic properties, making it a valuable intermediate

in the synthesis of pharmaceuticals and agrochemicals.[2][4] The strong electronegativity and

lipophilicity of the trifluoromethoxy group can enhance the metabolic stability and membrane

permeability of drug candidates.[4] However, these same properties necessitate a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols. This

guide provides a comprehensive overview of the safety data for 1-Methyl-4-
(trifluoromethoxy)benzene, offering in-depth insights and practical guidance for its safe

handling in a research and development setting.

Physicochemical Properties and Their Safety
Implications
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A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling. The properties of 1-Methyl-4-(trifluoromethoxy)benzene are summarized in

the table below.

Property Value Source

Molecular Formula C8H7F3O [1][2][3]

Molecular Weight 176.14 g/mol [2][3]

Appearance Colorless liquid [1]

Boiling Point 134-135 °C [2][5]

Density 1.179 g/mL at 25 °C [2][5]

Flash Point 31 °C (87.8 °F) - closed cup [5]

Refractive Index n20/D 1.416 [2][5]

The relatively low flash point of 31 °C indicates that 1-Methyl-4-(trifluoromethoxy)benzene is

a flammable liquid, capable of forming ignitable vapor-air mixtures at ambient temperatures.[5]

This necessitates strict control of ignition sources in any area where it is handled or stored. Its

density being greater than water means that in the event of a spill into a water body, it would

likely sink, and water may be ineffective for extinguishing a fire.

Hazard Identification and GHS Classification
1-Methyl-4-(trifluoromethoxy)benzene is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are summarized below.
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Source:[5]

The flammability hazard is a primary concern. The irritant properties to the skin, eyes, and

respiratory system are also significant and dictate the required personal protective equipment

and handling procedures.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize the risks

associated with 1-Methyl-4-(trifluoromethoxy)benzene.

Engineering Controls
Ventilation: All handling of this compound should be conducted in a well-ventilated area.[6] A

certified chemical fume hood is the preferred engineering control to minimize inhalation

exposure to vapors.[7]

Ignition Source Control: Due to its flammability, all potential ignition sources must be

eliminated from the handling area. This includes open flames, hot surfaces, sparks from

electrical equipment, and static discharge.[8] Use of spark-proof tools and explosion-proof

equipment is recommended.[9]

Eyewash Stations and Safety Showers: An ANSI-approved eyewash station and safety

shower must be readily accessible within a 10-second travel time from the work area.[7]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for preventing exposure. The following diagram

illustrates a systematic approach to PPE selection when working with 1-Methyl-4-
(trifluoromethoxy)benzene.

Start: Handling
1-Methyl-4-(trifluoromethoxy)benzene

Assess Task:
- Quantity

- Temperature
- Potential for splash/aerosol

Eye Protection:
Chemical splash goggles (minimum)

Face shield for splash risk

Hand Protection:
Chemically resistant gloves

(e.g., Nitrile, Neoprene)
Check manufacturer's compatibility data

Body Protection:
Flame-retardant lab coat

Closed-toe shoes

Respiratory Protection:
Required if ventilation is inadequate

or aerosols are generated.
Use NIOSH-approved respirator with

organic vapor cartridges.

Evaluate Inhalation Risk

PPE Ensemble Complete

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1-Methyl-4-(trifluoromethoxy)benzene.

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][9]

Keep away from heat, sparks, open flames, and other ignition sources.[8]
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Store separately from strong oxidizing agents, as these are incompatible materials.[9] The

trifluoromethoxy group is generally stable, but the aromatic ring can be susceptible to

oxidation.

Ground and bond containers when transferring material to prevent static discharge.[9]

Emergency Procedures
A well-defined emergency plan is essential for responding effectively to incidents involving 1-
Methyl-4-(trifluoromethoxy)benzene.

First-Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[10]

Skin Contact: In case of skin contact, immediately remove all contaminated clothing. Wash

the affected area with plenty of soap and water for at least 15 minutes. Seek medical

attention if irritation persists.[10]

Eye Contact: If the chemical enters the eyes, rinse cautiously with water for several minutes.

[8] Remove contact lenses if present and easy to do. Continue rinsing for at least 15

minutes. Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[9]

Spill Response
The following flowchart outlines the general procedure for responding to a spill of 1-Methyl-4-
(trifluoromethoxy)benzene.
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Spill Detected

Assess Spill:
- Small & Contained?

- Ventilation Adequate?
- Trained Personnel Available?

Evacuate Immediate Area
Alert Others

Call Emergency Services

No

Control Ignition Sources:
- Turn off equipment

- No open flames/sparks

Yes

Don Appropriate PPE:
- Respirator

- Chemical Gloves
- Splash Goggles/Face Shield

- Protective Clothing

Contain Spill:
Use inert absorbent material

(e.g., sand, vermiculite)

Collect Absorbed Material:
Use non-sparking tools

Place in a sealed, labeled container

Decontaminate Area:
Wash with soap and water

Dispose of Waste:
Follow hazardous waste disposal protocols

Spill Response Complete

Click to download full resolution via product page

Caption: Emergency Spill Response for 1-Methyl-4-(trifluoromethoxy)benzene.
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Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6] Water

spray can be used to cool fire-exposed containers, but a straight stream of water may be

ineffective.[9]

Specific Hazards: The compound is a flammable liquid, and its vapors can form explosive

mixtures with air and travel to an ignition source and flash back.[9] During a fire, irritating and

highly toxic gases such as carbon monoxide, carbon dioxide, and hydrogen fluoride may be

generated.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Toxicological and Environmental Considerations
Toxicology
The primary toxicological concerns are its irritant effects on the skin, eyes, and respiratory

system.[5] While detailed toxicological studies on this specific compound are not widely

available in the public domain, the hazards of its components and similar substances provide

some insight. Benzene and its metabolites can have toxic effects on various biological systems.

[11] The trifluoromethoxy group is known to increase lipophilicity, which can facilitate absorption

and distribution within the body.[4] Chronic exposure to related aromatic compounds can lead

to systemic effects.[12] Therefore, minimizing exposure through the diligent use of engineering

controls and PPE is paramount.

Environmental Fate
Some data suggests that 1-Methyl-4-(trifluoromethoxy)benzene may cause long-lasting

harmful effects to aquatic life.[8] Aromatic compounds containing trifluoromethyl or

trifluoromethoxy groups can be persistent in the environment.[13] The high stability of the C-F

bond contributes to their resistance to degradation.[4] Therefore, releases to the environment

should be avoided, and all waste should be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.[7]

Conclusion
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1-Methyl-4-(trifluoromethoxy)benzene is a valuable chemical intermediate with a

manageable hazard profile when appropriate safety measures are strictly implemented. Its

flammability and irritant properties are the primary safety concerns. A comprehensive safety

strategy, encompassing robust engineering controls, correct use of personal protective

equipment, and well-rehearsed emergency procedures, is essential for the protection of

researchers and the environment. By understanding the underlying chemical principles of its

hazards and adhering to the guidance provided in this document, scientific professionals can

confidently and safely utilize this compound in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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